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Compound of Interest

Compound Name: SP 111

CAS No.: 55602-38-5

Cat. No.: B1236782

Get Quote

Disclaimer: The compound "SP 111" appears to be a hypothetical substance, as a

comprehensive search did not yield a specific therapeutic agent with this designation.

Therefore, for the purpose of this guide, "SP 111" will be used as a representative mTOR

(mammalian target of rapamycin) inhibitor. The data presented for SP 111 is illustrative of the

typical performance of a selective mTOR inhibitor. This guide compares its activity to real-world

alternative therapies that target the PI3K/AKT/mTOR signaling pathway, a critical cascade in

cell growth and proliferation frequently dysregulated in cancer.

This comparison guide provides an objective analysis of the in vitro activity of SP 111 and its

alternatives, supported by experimental data from publicly available research. The information

is intended for researchers, scientists, and drug development professionals.

Comparison of In Vitro Activity
The following tables summarize the quantitative data on the anti-proliferative and pro-apoptotic

effects of SP 111 (as a representative mTOR inhibitor) and its alternatives in various cancer

cell lines.
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Table 1: Anti-Proliferative Activity (IC50 Values)
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher

potency.

Compound Target Cell Line Cancer Type IC50 (nM)

SP 111 (e.g.,

Everolimus)
mTORC1 MDA-MB-468

Triple-Negative

Breast Cancer
~1

Hs578T
Triple-Negative

Breast Cancer
~1

BT549
Triple-Negative

Breast Cancer
~1

HCT116 Colon Cancer >1000

BEZ235 Dual PI3K/mTOR K422
Follicular

Lymphoma
<25

SUDHL16
Follicular

Lymphoma
<25

OVISE
Ovarian Clear

Cell Carcinoma
<100

BKM120 Pan-PI3K U87MG Glioblastoma ~500

A2780 Ovarian Cancer ~600

Rapamycin mTORC1 SCC61

Head and Neck

Squamous Cell

Carcinoma

5000

SQ20B

Head and Neck

Squamous Cell

Carcinoma

12000

Table 2: Induction of Apoptosis
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This table compares the ability of each compound to induce programmed cell death (apoptosis)

in cancer cells.

Compound Cell Line Cancer Type Concentration
Apoptotic
Cells (% of
Control)

SP 111 (e.g.,

Everolimus)
IB136 Leiomyosarcoma High Dose

No significant

increase

BEZ235 IB136 Leiomyosarcoma High Dose 40% increase[1]

K562/A
Chronic Myeloid

Leukemia
50 nM ~75% increase

BKM120 IB136 Leiomyosarcoma High Dose 65% increase[1]

Signaling Pathway and Experimental Workflows
Visual representations of the targeted signaling pathway and the experimental procedures used

to generate the data in this guide are provided below.

PI3K/AKT/mTOR Signaling Pathway
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Caption: The PI3K/AKT/mTOR signaling pathway and points of inhibition.

Experimental Workflow: Cell Viability (MTT Assay)
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Preparation

Assay

Readout

1. Seed cells in
96-well plate

2. Incubate for 24h

3. Treat with
compound dilutions

4. Incubate for 48-72h

5. Add MTT reagent

6. Incubate for 4h

7. Add solubilization
solvent (e.g., DMSO)

8. Measure absorbance
at 570 nm

9. Calculate IC50 values

 

1. Treat cells with
compound for 24-48h

2. Harvest cells
(including supernatant)

3. Wash with PBS

4. Resuspend in
Annexin V binding buffer

5. Add Annexin V-FITC
and Propidium Iodide (PI)

6. Incubate in the dark
for 15 min at RT

7. Analyze by
flow cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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